1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid
Overview
Description
“1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid” is a chemical compound with the empirical formula C8H6N2O2 . It is a heterocyclic compound that contains a pyrrole ring fused to a pyridine ring .
Synthesis Analysis
While specific synthesis methods for “1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid” were not found, there are studies on the synthesis of related 1H-pyrrolo[2,3-b]pyridine derivatives . These derivatives have shown potent activities against FGFR1, 2, and 3 .
Molecular Structure Analysis
The molecular structure of “1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid” can be represented by the SMILES string OC(=O)c1nccc2[nH]ccc12
. The compound has a molecular weight of 162.15 .
Physical And Chemical Properties Analysis
“1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid” is a solid compound . Its CAS Number is 1040682-84-5 .
Scientific Research Applications
Synthesis and Structural Analysis
Synthesis of Pyrrolopyridine Analogs : A study by Toja et al. (1986) describes the synthesis of 4,7-dihydro-4-oxo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acids, highlighting a novel method for creating these compounds, which included the development of antibacterial agents (Toja et al., 1986).
X-ray Structure Determination : Chiaroni et al. (1994) synthesized 1-Tosyl-1H-pyrrolo[2,3-c]pyridine-5-carboxylic acid ethyl ester, providing insight into the molecular structure of the compound via X-ray analysis. This research aids in understanding the molecular geometry and potential applications in various fields, such as materials science and pharmaceuticals (Chiaroni et al., 1994).
Chemical Properties and Reactions
Functionalization Reactions Study : Yıldırım et al. (2005) explored the functionalization reactions of 1H-pyrazole-3-carboxylic acid with 2,3-diaminopyridine. This study contributes to the understanding of chemical reactions and potential modifications of 1H-pyrrolo[2,3-c]pyridine derivatives, which can be crucial in the development of new pharmaceuticals or materials (Yıldırım et al., 2005).
Investigation of Synthon V in Heterocyclic Acids : Vishweshwar et al. (2002) analyzed the crystal structures of pyrazinecarboxylic acids to examine the occurrence of carboxylic acid-pyridine supramolecular synthon V. This research is significant in crystal engineering, providing insights into molecular interactions and the design of new materials or drugs (Vishweshwar et al., 2002).
Applications in Material Science
- Metal-Organic Frameworks : Ghosh and Bharadwaj (2005) discussed the formation of a metal-organic framework involving pyridine-2,6-dicarboxylic acid. This research is pivotal in the field of material science, particularly in the development of novel materials with potential applications in catalysis, gas storage, or separation processes (Ghosh & Bharadwaj, 2005).
Mechanism of Action
Target of Action
The primary target of 1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid is bovine serum albumin (BSA), a protein that plays a crucial role in drug binding and transport .
Mode of Action
The compound interacts with BSA, leading to the formation of a protein-ligand complex . This interaction is primarily due to electrostatic interactions, as indicated by the thermodynamic parameters calculated from isothermal titration calorimetry (ITC) measurements .
Result of Action
The interaction of 1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid with BSA results in the quenching of BSA’s fluorescence emission at 340 nm and the appearance of a red-shifted emission band . This suggests a change in the molecular structure of BSA upon binding with the compound. Additionally, the compound has shown significant antibacterial activity against E. coli and S. aureus .
Action Environment
The environment can influence the action, efficacy, and stability of 1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid. For instance, the compound’s interaction with BSA was studied in a phosphate buffer solution with a pH of 7 . Changes in pH, temperature, or other environmental factors could potentially affect the compound’s interaction with its target and its overall efficacy.
Safety and Hazards
Future Directions
The broad spectrum of pharmacological properties of pyrrolo[3,4-c]pyridine derivatives makes them attractive for the development of new compounds . Future research could focus on exploring the biological activity of “1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid” and its derivatives, particularly their potential interactions with FGFRs .
properties
IUPAC Name |
1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O2/c11-8(12)6-3-9-4-7-5(6)1-2-10-7/h1-4,10H,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMQBYDSAXRUHKA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=C1C(=CN=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00696649 | |
Record name | 1H-Pyrrolo[2,3-c]pyridine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00696649 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid | |
CAS RN |
1190319-63-1 | |
Record name | 1H-Pyrrolo[2,3-c]pyridine-4-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1190319-63-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Pyrrolo[2,3-c]pyridine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00696649 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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